Cas no 61126-89-4 (1,2,4-Benzenetricarboxylic acid, dioctadecyl ester)

• Product Name: 1,2,4-Benzenetricarboxylic acid, dioctadecyl ester
• CAS No: 61126-89-4
• MF: C₄₅H₇₇O₆
• MW: 714.089295148849
• CID: 491214
• PubChem ID: 71399162
• Update Time: 2025-04-19

1,2,4-Benzenetricarboxylic acid, dioctadecyl ester Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Benzenetricarboxylic acid, dioctadecyl ester
• 3,4-bis(octadecoxycarbonyl)benzoate
• 61126-89-4
• DTXSID80820541
• 3,4-Bis[(octadecyloxy)carbonyl]benzoate

• Inchi： 1S/C45H78O6/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-37-50-44(48)41-36-35-40(43(46)47)39-42(41)45(49)51-38-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h35-36,39H,3-34,37-38H2,1-2H3,(H,46,47)/p-1
• InChI Key： BBLFFWBFWKPELN-UHFFFAOYSA-M
• SMILES： O(C(C1C=C(C(=O)[O-])C=CC=1C(=O)OCCCCCCCCCCCCCCCCCC)=O)CCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 713.57231
• Monoisotopic Mass: 713.57201517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 51
• Rotatable Bond Count: 38
• Complexity: 807
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 20.1
• Topological Polar Surface Area: 92.7Ų

Experimental Properties

• PSA: 92.73